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Compound of Interest

Compound Name: Metaxalone-d6

Cat. No.: B562991

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety data, handling protocols, and
relevant biological information for Metaxalone-d6. The information is intended to support
researchers, scientists, and drug development professionals in the safe and effective use of
this isotopically labeled compound.

Introduction

Metaxalone-d6 is the deuterated analog of Metaxalone, a skeletal muscle relaxant used to
alleviate pain from musculoskeletal conditions.[1] In research and development, Metaxalone-
d6 is primarily utilized as an internal standard for the quantification of Metaxalone in biological
samples using mass spectrometry-based techniques like gas chromatography-mass
spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS).[2][3] Its
chemical structure is identical to Metaxalone, with the exception of six hydrogen atoms being
replaced by deuterium. This isotopic labeling results in a higher molecular weight, allowing for
its differentiation from the unlabeled parent compound during analysis.[4]

Safety Data Sheet (SDS) and Hazard Information

A specific Safety Data Sheet (SDS) for Metaxalone-d6 is not readily available. However, the
safety profile of Metaxalone-d6 is expected to be very similar to that of Metaxalone. The
following information is derived from safety data for the parent compound, Metaxalone.
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2.1. Hazard Identification

Metaxalone is classified as harmful if swallowed.[5] Ingestion may lead to effects similar to its
clinical use, including dizziness, drowsiness, muscle weakness, gastrointestinal upset, and
potential liver effects.[6]

2.2. Precautionary Measures and Personal Protective Equipment (PPE)

When handling Metaxalone-d6, standard laboratory safety protocols should be strictly
followed:

o Engineering Controls: Work in a well-ventilated area. For procedures that may generate dust,
use a fume hood or other containment system.[6][7]

e Personal Protective Equipment:
o Eye Protection: Wear chemical safety goggles.
o Hand Protection: Use impermeable and resistant gloves.
o Body Protection: Wear a laboratory coat.

e Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the
laboratory.[5]

2.3. First Aid Measures

« |If Swallowed: Rinse mouth with water. Do not induce vomiting. Seek immediate medical
attention.[5][7]

 If in Eyes: Flush with water for at least 15 minutes while holding eyelids open. Seek medical
attention.[7]

« If on Skin: Remove contaminated clothing and flush the affected area with large amounts of
water. Use soap.[7]

« If Inhaled: Move to fresh air and keep at rest. Seek medical attention.[7]
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2.4. Fire and Explosion Hazards
Fine particles of Metaxalone, such as dust, may create a fire or explosion hazard.[6][7]

o Extinguishing Media: Use carbon dioxide, extinguishing powder, foam, or water to extinguish
fires.[6][7]

e Hazardous Combustion Products: Toxic gases may be formed during heating or in a fire.[6]

[7]

Handling and Storage

Proper handling and storage are crucial to maintain the integrity and stability of Metaxalone-
dé.

o Storage: Store at -20°C for long-term stability.[2] The compound is stable for at least 4 years
under these conditions.[2]

» Shipping: It is typically shipped at room temperature in the continental US, though this may
vary for other locations.[2]

e General Handling: Minimize dust generation and accumulation. Avoid breathing dust and
prevent contact with eyes, skin, and clothing.[6][7]

Physical and Chemical Properties

The following tables summarize the key physical and chemical properties of Metaxalone and
Metaxalone-d6.

Table 1: Physical and Chemical Properties of Metaxalone
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Property Value Source(s)
Molecular Formula C12H15NOs3 [11181I9]
Molecular Weight 221.25 g/mol [819]
White to almost white, odorless
Appearance ) [819]
crystalline powder
Melting Point 122 °C 9]
Boiling Point 223 °C at 1.5 mm Hg [9]
Freely soluble in chloroform;
N soluble in methanol and 96%
Solubility ) ] ] [819]
ethanol; practically insoluble in
ether or water.
LogP 2.3 9]
Table 2: Properties of Metaxalone-d6
Property Value Source(s)
Molecular Formula C12H9DsNOs3 [21[4]
Molecular Weight 227.3 g/mol [2][4]
) =>99% deuterated forms (d1-
Purity [2]
de)
Solubility Soluble in Acetonitrile [2]

Toxicological Information

Toxicological data for Metaxalone-d6 is not available. The data presented below is for the

parent compound, Metaxalone.

Table 3: Acute Toxicity of Metaxalone
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Test Species Route Value Source(s)
LD50 Rat Oral 775 mg/kg
LD50 Mouse Oral 1690 mg/kg

Overdose of Metaxalone can lead to progressive sedation, hypnosis, and ultimately respiratory
failure. In humans, adverse effects can include nausea, vomiting, drowsiness, dizziness,
headache, and irritability.[1]

Experimental Protocols
6.1. Use of Metaxalone-d6 as an Internal Standard

Metaxalone-d6 is primarily used as an internal standard in bioanalytical methods to quantify
Metaxalone. The following is a general protocol for its use in LC-MS analysis.

Objective: To quantify the concentration of Metaxalone in a biological matrix (e.g., plasma,
urine).

Materials:

Metaxalone-d6 solution of a known concentration.

Biological matrix samples.

Acetonitrile or other suitable organic solvent for protein precipitation.

LC-MS system.

Methodology:

e Sample Preparation:

o Thaw biological matrix samples.

o To a known volume of the sample (e.g., 100 pL), add a specific volume of the
Metaxalone-d6 internal standard solution (e.g., 10 pL of a 1 pg/mL solution).
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[e]

Vortex the sample to ensure thorough mixing.

(¢]

Add a protein precipitation agent, such as cold acetonitrile (e.g., 300 pL).

[¢]

Vortex vigorously to precipitate proteins.

[¢]

Centrifuge the sample at high speed (e.g., 10,000 x g for 10 minutes) to pellet the
precipitated proteins.

[e]

Carefully transfer the supernatant to a clean vial for LC-MS analysis.

e LC-MS Analysis:
o Inject a specific volume of the prepared sample onto the LC-MS system.

o Separate the analyte (Metaxalone) and the internal standard (Metaxalone-d6) using an
appropriate liquid chromatography method.

o Detect and quantify the parent and deuterated compounds using mass spectrometry,
typically in multiple reaction monitoring (MRM) mode.

o Data Analysis:
o Calculate the peak area ratio of Metaxalone to Metaxalone-d6.

o Generate a calibration curve using known concentrations of Metaxalone spiked into the
same biological matrix, with the same amount of internal standard added to each
calibrator.

o Determine the concentration of Metaxalone in the unknown samples by interpolating their
peak area ratios from the calibration curve.

Mechanism of Action and Signaling Pathways

The exact mechanism of action of Metaxalone is not fully established but is thought to be
related to general central nervous system (CNS) depression rather than a direct effect on
skeletal muscle.[8] However, studies have shown that Metaxalone exhibits anti-inflammatory
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properties. In vitro studies using RAW 264.7 cells have demonstrated that Metaxalone can
reduce the lipopolysaccharide (LPS)-induced production of pro-inflammatory mediators.[2]

Metaxalone has been shown to inhibit the proliferation of and induce apoptosis in RAW 264.7
cells.[2] Furthermore, it reduces LPS-induced increases in the levels of COX-1, COX-2, and
NF-kB.[2] This, in turn, leads to the inhibition of the production of inflammatory cytokines such
as TNF-a and IL-6, as well as prostaglandin E2 (PGE2).[2]

7.1. Visualized Signaling Pathway

The following diagram illustrates the proposed anti-inflammatory signaling pathway affected by
Metaxalone.

Cellular Response

Signaling Cascade Inflammatory Mediators
Metaxalone _1 COX-1/COX-2 >

A

‘ NF-kB

Click to download full resolution via product page

Metaxalone's Anti-inflammatory Pathway
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7.2. Experimental Workflow Visualization

The following diagram illustrates a typical experimental workflow for the quantification of
Metaxalone using Metaxalone-d6 as an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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